5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5-fluoro-2-(5-methyl-1,2-oxazol-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C12H7FN2O3/c1-6-4-10(14-18-6)15-11(16)8-3-2-7(13)5-9(8)12(15)17/h2-5H,1H3
• InChI Key: ZCPYNILIGAELBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(=O)C3=C(C2=O)C=C(C=C3)F
• Molecular Formula: C12H7FN2O3
• Molecular Weight: 246.19 g/mol

Description

5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione, also known as MLN4924, is a small molecule inhibitor that has been studied extensively in the field of cancer research. It was first discovered in 2009 and has since been shown to have a potent anti-cancer effect in preclinical studies.

Mechanism of Action

5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione inhibits the activity of NAE by binding to the enzyme and preventing it from activating the protein NEDD8. This leads to the accumulation of cullin-RING ligase (CRL) substrates, which are involved in the regulation of cell cycle progression, DNA damage response, and apoptosis. The accumulation of these substrates ultimately leads to cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and viruses, and to have anti-inflammatory properties. It has also been shown to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione as a research tool is its specificity for NAE. This allows researchers to study the effects of inhibiting this enzyme on cellular processes such as protein degradation and cell cycle regulation. However, one limitation of using this compound in lab experiments is that it can be toxic to cells at high concentrations, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione. One area of interest is the development of combination therapies that include this compound with other anti-cancer agents, in order to enhance its efficacy. Another area of interest is the development of more potent and selective inhibitors of NAE, which could have even greater anti-cancer activity. Finally, there is interest in studying the effects of this compound on other cellular processes beyond protein degradation, in order to better understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione involves a multi-step process that begins with the reaction of 5-methyl-3-isoxazolecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-fluoro-1H-isoindole-1,3(2H)-dione in the presence of a palladium catalyst to yield the desired product.

Scientific Research Applications

5-fluoro-2-(5-methyl-3-isoxazolyl)-1H-isoindole-1,3(2H)-dione has been extensively studied for its anti-cancer properties, particularly in the treatment of solid tumors such as breast, prostate, and lung cancers. It has been shown to inhibit the activity of the NEDD8-activating enzyme (NAE), which is involved in the process of protein degradation within cells. This leads to the accumulation of proteins that are critical for cell survival, ultimately resulting in cell death.